2-({2-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[2-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C25H22F3N7OS/c1-14-18(15(2)33-32-14)10-11-21-31-23-19-8-3-4-9-20(19)30-24(35(23)34-21)37-13-22(36)29-17-7-5-6-16(12-17)25(26,27)28/h3-9,12H,10-11,13H2,1-2H3,(H,29,36)(H,32,33)
• InChI Key: IKJQADNLMOHPKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC2=NN3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C25H22F3N7OS
• Molecular Weight: 525.6 g/mol
• CAS No.: 896698-99-0

Description

This compound is a hybrid heterocyclic molecule featuring a triazolo[1,5-c]quinazoline core linked to a 3,5-dimethylpyrazole moiety via an ethyl chain, with a sulfanyl-acetamide bridge terminating in a 3-(trifluoromethyl)phenyl group. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazole and sulfanyl groups may contribute to hydrogen bonding and hydrophobic interactions .

Biological Activity

The compound 2-({2-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide represents a novel class of heterocyclic compounds that have garnered attention due to their potential therapeutic applications. This article aims to summarize the biological activity of this compound based on various research findings, including its anticancer properties, anti-inflammatory effects, and other pharmacological activities.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes:

• A triazoloquinazoline core
• A sulfanyl group
• A trifluoromethyl phenyl substituent
• A pyrazole moiety

This unique combination of functional groups contributes to its biological activity.

Anticancer Activity

Research has indicated that quinazoline derivatives possess significant anticancer properties. In a study evaluating various quinazolinone-thiazole hybrids, certain compounds exhibited high cytotoxicity against cancer cell lines such as PC3 (prostate cancer), MCF-7 (breast cancer), and HT-29 (colorectal cancer). For instance, compounds A3 and A5 showed IC50 values of 10 μM for PC3 and MCF-7 cells respectively .

Table 1: Cytotoxic Activity of Related Quinazoline Compounds

Compound	Cell Line	IC50 (μM)
A3	PC3	10
A5	MCF-7	10
A6	HT-29	12

The compound may exhibit similar or enhanced activity due to its structural features. The presence of the sulfanyl group is hypothesized to contribute to increased lipophilicity, potentially enhancing cellular uptake and bioactivity.

Anti-inflammatory Effects

In addition to anticancer properties, compounds containing quinazoline structures have been reported to possess anti-inflammatory activities. For instance, a related compound demonstrated significant inhibition of carrageenan-induced paw edema in animal models, suggesting potential applications in treating inflammatory diseases .

Case Study: Inhibition of Inflammatory Markers

A study evaluated the effects of a quinazoline derivative on pro-inflammatory cytokines. The results showed that the compound significantly reduced levels of TNF-α and PGE-2 in treated subjects compared to controls. This suggests that derivatives like our compound may serve as effective anti-inflammatory agents.

The biological activity of quinazoline derivatives is often attributed to their ability to inhibit key enzymes involved in cancer progression and inflammation. For example:

• NF-kB inhibitors: Certain derivatives have shown the ability to inhibit NF-kB signaling pathways, which are crucial in inflammatory responses.

Pharmacokinetic Properties

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) characteristics of the compound. Molecular modeling studies suggest favorable drug-like properties for this compound, indicating potential for effective therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with structurally analogous derivatives, focusing on key substituents and inferred physicochemical/biological properties.

Compound ID / Name	Core Structure	Key Substituents	Physicochemical Properties (Inferred)	Hypothesized Biological Activity
Target Compound	Triazoloquinazoline	3,5-Dimethylpyrazole-ethyl, 3-(trifluoromethyl)phenyl	High logP (lipophilic), moderate solubility	Kinase inhibition, antiproliferative
N-(3,5-dimethylphenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (557065-43-7)	1,2,4-Triazole	Pyridin-3-yl, 3,5-dimethylphenyl	Moderate logP, polar pyridine enhances solubility	Protease inhibition
2-{[3-(4-ethoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N,N-diethylacetamide (477318-83-5)	Dihydroquinazolinone	4-Ethoxyphenyl, diethylacetamide	Low logP (polar ethoxy group), high solubility	Anti-inflammatory, enzyme modulation
3-(4-Bromophenyl)-6,8-dichloro-2-methylquinazolin-4-one (299928-87-3)	Quinazolinone	4-Bromophenyl, dichloro, methyl	High logP (halogenated), low solubility	Antimicrobial, cytotoxic

Key Observations:

Core Structure Variability: The target compound’s triazoloquinazoline core is distinct from simpler triazoles (557065-43-7) or quinazolinones (299928-87-3). This may confer stronger π-π stacking in enzyme binding pockets compared to less rigid scaffolds .

Substituent Effects: Trifluoromethyl vs. Halogens: The 3-(trifluoromethyl)phenyl group in the target compound offers superior metabolic stability compared to bromine/chlorine in 299928-87-3, which may induce higher toxicity . Pyrazole vs.

Solubility and Bioavailability :

• The ethoxy group in 477318-83-5 enhances aqueous solubility, whereas the target compound’s trifluoromethyl group prioritizes membrane permeability over solubility. This trade-off is critical for central nervous system (CNS) drug candidates .

Research Findings and Functional Implications

• Antiproliferative Activity : Hydroxyacetamide derivatives (e.g., FP1-12 in ) with triazole-quinazoline scaffolds exhibit IC50 values in the low micromolar range against cancer cell lines. The target compound’s pyrazole-ethyl chain may further optimize steric compatibility with kinase active sites.
• Hydrogen-Bonding Networks : The sulfanyl-acetamide bridge in the target compound allows for flexible hydrogen bonding, akin to patterns observed in Etter’s graph set analysis . This contrasts with the rigid amide linkage in 477318-83-4.
• DiverseSolutions (DVS) Chemistry Space : The target compound occupies a region of high hydrophobicity and moderate polar surface area in DVS models (similar to kinase inhibitors like imatinib), while 557065-43-7 aligns with protease inhibitors due to its polar pyridine .